Cas no 131860-82-7 ((E)-Methyl 2-(2-((6-(2-carbamoylphenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylate)

• Product Name: (E)-Methyl 2-(2-((6-(2-carbamoylphenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylate
• CAS No: 131860-82-7
• Molecular Formula: C₂₂H₁₉N₃O₆
• Molecular Weight: 421.40276
• CID: 1031003
• PubChem ID: 56605403

(E)-Methyl 2-(2-((6-(2-carbamoylphenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylate Properties

Names and Identifiers

• (E)-Methyl 2-(2-((6-(2-carbamoylphenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylate
• methyl (E)-2-[2-[6-(2-carbamoylphenoxy)pyrimidin-4-yl]oxyphenyl]-3-methoxyprop-2-enoate
• (E)-Methyl2-(2-((6-(2-carbamoylphenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylate
• 131860-82-7
• Methyl (2E)-2-(2-{[6-(2-carbamoylphenoxy)pyrimidin-4-yl]oxy}phenyl)-3-methoxyprop-2-enoate
• DTXSID80718030

• InChIKey： CEKITTBOYGDAQZ-FOWTUZBSSA-N
• Inchi： InChI=1S/C22H19N3O6/c1-28-12-16(22(27)29-2)14-7-3-5-9-17(14)30-19-11-20(25-13-24-19)31-18-10-6-4-8-15(18)21(23)26/h3-13H,1-2H3,(H2,23,26)/b16-12+
• SMILES： CO/C=C(/C(OC)=O)\C1=CC=CC=C1OC2=CC(OC3=CC=CC=C3C(N)=O)=NC=N2

Computed Properties

• Exact Mass: 421.12738533g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 421.12738533g/mol
• Heavy Atom Count: 31
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl-beta-methoxyacrylates